Cas no 1196152-87-0 (3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde)
1196152-87-0 structure
Product Name:3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde
CAS No:1196152-87-0
MF:C4HF3N2O2
MW:166.058151006699
CID:2616531
PubChem ID:55264565
Update Time:2025-04-21
3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde
- AB62827
- 1196152-87-0
- SCHEMBL6633970
- 3-(Trifluoromethyl)-1,2,4-oxadiazole-5-carboxaldehyde
- 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(trifluoromethyl)-
- AKOS006306803
- DTXSID401212030
-
- Inchi: 1S/C4HF3N2O2/c5-4(6,7)3-8-2(1-10)11-9-3/h1H
- InChI Key: RJBNATIWUPQHKP-UHFFFAOYSA-N
- SMILES: FC(C1=NOC(C=O)=N1)(F)F
Computed Properties
- Exact Mass: 165.99901177Da
- Monoisotopic Mass: 165.99901177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 56Ų
3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
1196152-87-0 (3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent